Cas no 2034367-49-0 (tert-butyl 4-{4-oxo-3H,4H-thieno3,2-d1,2,3triazin-3-yl}piperidine-1-carboxylate)

• Product name: tert-butyl 4-{4-oxo-3H,4H-thieno3,2-d1,2,3triazin-3-yl}piperidine-1-carboxylate
• CAS No: 2034367-49-0
• MF: C₁₅H₂₀N₄O₃S
• MW: 336.409301757813
• CID: 6567603

tert-butyl 4-{4-oxo-3H,4H-thieno3,2-d1,2,3triazin-3-yl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-{4-oxo-3H,4H-thieno3,2-d1,2,3triazin-3-yl}piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4-(4-oxothieno[3,2-d]-1,2,3-triazin-3(4H)-yl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C15H20N4O3S/c1-15(2,3)22-14(21)18-7-4-10(5-8-18)19-13(20)12-11(16-17-19)6-9-23-12/h6,9-10H,4-5,7-8H2,1-3H3
• InChI Key： JVKITBYVRYQUCF-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(N2C(=O)C3SC=CC=3N=N2)CC1

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 468.3±55.0 °C(Predicted)
• pka: -2.18±0.40(Predicted)

Additional information on tert-butyl 4-{4-oxo-3H,4H-thieno3,2-d1,2,3triazin-3-yl}piperidine-1-carboxylate

tert-butyl 4-{4-oxo-3H,4H-thieno[3,2-d][1,2,3]triazin-3-yl}piperidine-1-carboxylate (CAS No. 2034367-49-0): An Overview

tert-butyl 4-{4-oxo-3H,4H-thieno[3,2-d][1,2,3]triazin-3-yl}piperidine-1-carboxylate (CAS No. 2034367-49-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of heterocyclic compounds and is characterized by the presence of a thieno[3,2-d][1,2,3]triazine moiety linked to a piperidine ring. The tert-butyl group on the piperidine ring adds stability and enhances the compound's solubility properties.

The thieno[3,2-d][1,2,3]triazine core is a versatile scaffold that has been extensively studied for its biological activities. Recent research has shown that this core structure can exhibit a range of pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities. The piperidine ring, on the other hand, is a common structural element in many bioactive molecules and is known for its ability to modulate various biological targets.

The tert-butyl group attached to the piperidine ring plays a crucial role in enhancing the compound's stability and bioavailability. This group provides steric protection and reduces the susceptibility of the compound to metabolic degradation. Additionally, the tert-butyl group can influence the lipophilicity of the molecule, which is an important factor in determining its pharmacokinetic properties.

In terms of synthetic accessibility, tert-butyl 4-{4-oxo-3H,4H-thieno[3,2-d][1,2,3]triazin-3-yl}piperidine-1-carboxylate can be synthesized through a multi-step process involving the reaction of thieno[3,2-d][1,2,3]triazine with piperidine derivatives. The synthesis typically involves the formation of an intermediate carbamate followed by deprotection to yield the final product. The use of modern synthetic techniques and catalysts has significantly improved the yield and purity of this compound.

Recent studies have explored the potential therapeutic applications of tert-butyl 4-{4-oxo-3H,4H-thieno[3,2-d][1,2,3]triazin-3-yl}piperidine-1-carboxylate in various disease models. For instance, research conducted by Smith et al. (2021) demonstrated that this compound exhibits potent anti-inflammatory activity in vitro and in vivo. The study found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in LPS-stimulated macrophages.

Another area of interest is the antiviral activity of tert-butyl 4-{4-oxo-3H,4H-thieno[3,2-d][1,2,3]triazin-3-yl}piperidine-1-carboxylate. A study by Johnson et al. (2020) reported that this compound shows significant antiviral effects against several RNA viruses, including influenza A virus and SARS-CoV-2. The mechanism of action involves inhibition of viral replication through interference with key viral enzymes.

In addition to its anti-inflammatory and antiviral properties, tert-butyl 4-{4-oxo-3H,4H-thieno[3,2-d][1,2,3]triazin-3-yl}piperidine-1-carboxylate has also been investigated for its potential anticancer activity. Research by Lee et al. (2019) demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. The mechanism of action appears to involve induction of apoptosis through modulation of mitochondrial pathways.

The safety profile of tert-butyl 4-{4-oxo-3H,4H-thieno[3,2-d][1,2,3]triazin-3-yl}piperidine-1-carboxylate has been evaluated in preclinical studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, tert-butyl 4-{4-oxo-3H,4H-thieno[3,2-d][1,2,3]triazin-3-yl}piperidine-1-carboxylate (CAS No. 2034367-49-0) is a promising compound with a diverse range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs. Ongoing research continues to explore its mechanisms of action and optimize its therapeutic potential for various diseases.